N-(2,5-dimethylphenyl)-2-[1-(2-fluorobenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[1-[(2-fluorophenyl)methyl]-7-oxopyrrolo[2,3-c]pyridin-6-yl]acetamide
• InChI: InChI=1S/C24H22FN3O2/c1-16-7-8-17(2)21(13-16)26-22(29)15-28-12-10-18-9-11-27(23(18)24(28)30)14-19-5-3-4-6-20(19)25/h3-13H,14-15H2,1-2H3,(H,26,29)
• InChI Key: MPDVCGSBLKXJBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C=CC3=C(C2=O)N(C=C3)CC4=CC=CC=C4F
• Molecular Formula: C24H22FN3O2
• Molecular Weight: 403.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-[1-(2-fluorobenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide is a useful research compound. Its molecular formula is C24H22FN3O2 and its molecular weight is 403.457. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

Research involving benzothiazolinone acetamide analogs, which share structural similarities with the compound , indicates their potential application in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency and positive photochemical and thermochemical properties. These compounds also show significant non-linear optical (NLO) activity, suggesting applications in optical devices and materials science (Mary et al., 2020).

Potential in Cognitive Function Enhancement

Studies on related compounds, such as N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide, have shown cognitive function enhancement in experimental models. This suggests that compounds with similar structural features might possess nootropic or cognitive-enhancing properties, applicable in treating memory disorders or enhancing learning and memory (Sakurai et al., 1989).

Anticancer and Antimicrobial Activity

The structural and functional properties of benzopyran derivatives and heterocyclic compounds incorporating antipyrine moiety have been explored for their anticancer and antimicrobial activities. These studies indicate that compounds with fluorine substitutions and complex heterocyclic structures might have potential applications in developing new therapeutic agents for cancer and microbial infections (Hammam et al., 2005).

Synthesis and Pharmacological Evaluation

Research on (indol-3-yl)alkylamides, including compounds with N-(pyridin-4-yl)acetamides structures, has demonstrated promising analgesic properties. These findings suggest potential pharmacological applications of structurally similar compounds in developing new analgesic drugs (Fouchard et al., 2001).

Src Kinase Inhibitory and Anticancer Activities

Thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. This research area highlights the potential of compounds with acetamide derivatives for cancer treatment, focusing on selective inhibition mechanisms that could lead to novel anticancer therapies (Fallah-Tafti et al., 2011).